1-(1-Methyl-2-pyrrolidylidene)-3-p-nitrophenylurea

• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 1-(1-methylpyrrolidin-2-ylidene)-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C12H14N4O3/c1-15-8-2-3-11(15)14-12(17)13-9-4-6-10(7-5-9)16(18)19/h4-7H,2-3,8H2,1H3,(H,13,17)
• InChI Key: VAODBZOYKXWEQR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1=NC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]

Description

1-(1-Methyl-2-pyrrolidylidene)-3-p-nitrophenylurea is a useful research compound. Its molecular formula is C12H14N4O3 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6.73 g. (0.05 mole) of 1 -methyl-2 -iminopyrrolidine hydrochloride in 100 ml. of benzene is added 2 ml. of water followed by 5 ml. of 50 % NaOH. After stirring for 5 min., the benzene layer is decanted onto excess anhydrous potassium carbonate. The process is repeated twice with 75 ml. portions of fresh benzene. The combined extracts are filtered rapidly from drying agent (dicalite pad and suction). To the filtrate is added in one portion with stirring 8.21 g. (0.05 mole) of p-nitrophenylisocyanate as a solution in benzene (the isocyanate solution is filtered prior to use). After stirring one hour, the solid, 1 -(1 -methyl-2 -pyrrolidylidene)-3 -p-nitrophenylurea, is collected and dried, m.p. = 180°-182° C. Recrystallization from acetone-methanol gives pure product, m.p. = 182°-183° C.